N-[[4-(4-fluorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[[4-(4-fluorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C26H20F4N6O4S/c1-15-6-7-16(12-21(15)36(39)40)24(38)31-13-22-33-34-25(35(22)18-10-8-17(27)9-11-18)41-14-23(37)32-20-5-3-2-4-19(20)26(28,29)30/h2-12H,13-14H2,1H3,(H,31,38)(H,32,37)
• InChI Key: HUEOGPJOVUDLHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC(=O)NC4=CC=CC=C4C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C26H20F4N6O4S
• Molecular Weight: 588.5 g/mol

Description

The compound N-[[4-(4-fluorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methyl-3-nitrobenzamide is of interest in the field of organic chemistry due to its complex structure and potential biological activities. The compound features a diverse set of functional groups, including a triazole ring, a nitro group, and both sulfanyl and amide linkages, which contribute to its reactivity and possible applications in medicinal chemistry and materials science.

Synthesis Analysis

Synthesis of complex molecules like N-[[4-(4-fluorophenyl)-5-[2-oxo-2-[2-(trifluoromethyl)anilino]ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methyl-3-nitrobenzamide typically involves multiple steps, including the formation of the triazole ring, introduction of the nitro group, and coupling of the fluorophenyl and trifluoromethyl aniline fragments. Techniques such as microwave-assisted synthesis and catalyst-free conditions have been explored for similar compounds to enhance efficiency and selectivity (Moreno-Fuquen et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds containing triazole rings and fluorinated aromatic groups is characterized by X-ray crystallography and theoretical studies. These analyses reveal the orientation of the functional groups and the overall molecular geometry, which are critical for understanding the compound's reactivity and interaction with biological targets (Saeed et al., 2013).

Scientific Research Applications

Synthesis and Evaluation in Antimicrobial Activities

The compound's synthesis process is relevant for developing antimicrobial agents. A study by Yolal et al. (2012) demonstrates a synthesis method of similar compounds, emphasizing their high anti-Mycobacterium smegmatis activity, indicating potential in treating bacterial infections (Yolal et al., 2012).

Catalyst- and Solvent-Free Synthesis

A catalyst- and solvent-free synthesis method for related compounds, as described by Moreno-Fuquen et al. (2019), is significant for environmental sustainability and efficiency in drug development (Moreno-Fuquen et al., 2019).

Applications in Material Science

In the field of material science, the synthesis and application of compounds with similar structural elements, such as those studied by Tapaswi et al. (2015), contribute to the development of transparent aromatic polyimides with high refractive indices, useful in various technological applications (Tapaswi et al., 2015).

Insecticide Development

A study by Tohnishi et al. (2005) on flubendiamide, which shares structural similarities, highlights its potential as an insecticide, particularly effective against lepidopterous pests (Tohnishi et al., 2005).

Biocompatible Polymer Design

Research by Hayashi and Takasu (2015) on polymers initiated by perfluoroalkanesulfoneimides demonstrates the relevance of such compounds in creating biocompatible materials for medical and technological applications (Hayashi & Takasu, 2015).

Neurokinin-1 Receptor Antagonism

Harrison et al. (2001) explored compounds with structural similarities for their potential as neurokinin-1 receptor antagonists, indicating possible applications in treating neurological disorders (Harrison et al., 2001).